Cas no 718-71-8 (Ethyl Cyanoethylphenylacetate)

Ethyl Cyanoethylphenylacetate is an ester compound characterized by its cyano and phenyl functional groups, offering versatility in organic synthesis and pharmaceutical applications. Its molecular structure combines the reactivity of the cyano group with the stability of the phenyl ring, making it a valuable intermediate for constructing complex molecules. The ethyl ester moiety enhances solubility in organic solvents, facilitating reactions such as nucleophilic substitutions or condensations. This compound is particularly useful in the preparation of fine chemicals, agrochemicals, and active pharmaceutical ingredients (APIs). Its balanced reactivity and stability make it a practical choice for researchers requiring precise control in synthetic pathways.
Ethyl Cyanoethylphenylacetate structure
Ethyl Cyanoethylphenylacetate structure
Product Name:Ethyl Cyanoethylphenylacetate
CAS No:718-71-8
MF:C13H15NO2
MW:217.263703584671
MDL:MFCD00068977
CID:39713
PubChem ID:250114
Update Time:2025-05-19

Ethyl Cyanoethylphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-2-phenylbutanoate
    • (R,S)-Ethylphenylcyano-aceticacidethylester
    • ETHYL ETHYLPHENYLCYANOACETATE
    • ethylphenylcyano-acetic acid ethyl ester
    • (r,s)-2-cyano-2-phenyl-butyric acid ethyl ester
    • Ethyl 2-Phenyl-2-cyanobutyl acid ester
    • 2-PHENYL-2-ETHYL-2-CYANOACETIC ACID ETHYL ESTER
    • 2-Cyano-2-phenyl-butyric Acid Ethyl Ester
    • a-Cyano-a-ethyl-benzeneacetic Acid Ethyl Ester
    • Ethyl Cyanoethylphenylacetate
    • NSC 6912
    • Ethyl 2-Phenyl-2-Cyanobutylate
    • 2-ethoxycarbonyl-2-phenylbutyronitrile
    • cyano-ethyl-phenyl-acetic acid ethyl ester
    • ethyl 2-ethyl-2-phenylcyanoacetate
    • ethyl ester of phenylethylcyanoacetic acid
    • Ethyl-2-phenyl-2-cyanobutylate
    • VCJAUIYSQAXNGB-UHFFFAOYSA-N
    • NS00007215
    • SCHEMBL9214363
    • N-(2,4-Dichloro-5-(4-(difluoromethyl)-3-methyl-5-oxo-4,5-dihydro-1h-1,2,4-triazol-1-yl)phenyl)-n-(methylsulfonyl)methanesulfonamide
    • ethyl 2-cyano-2-ethyl-2-phenylacetate
    • NSC69121
    • NSC-69121
    • J-522816
    • MFCD00068977
    • NSC 69121
    • CS-0152634
    • NCIOpen2_003448
    • AKOS015890653
    • 718-71-8
    • DTXSID60290526
    • FT-0656881
    • EC 700-275-3
    • DS-18350
    • D81906
    • benzeneacetic acid, alpha-cyano-alpha-ethyl-, ethyl ester
    • ALBB-025775
    • a-Cyano-a-ethyl-Benzeneacetic Acid Ethyl Ester; Butyric acid, 2-cyano-2-phenyl-, ethyl ester (6CI,7CI,8CI); Ethyl cyanoethylphenylacetate; NSC 69121
    • Ethyl alpha-cyano-alpha-ethylbenzeneacetate
    • K9W88T87XA
    • MDL： MFCD00068977
    • Inchi： 1S/C13H15NO2/c1-3-13(10-14,12(15)16-4-2)11-8-6-5-7-9-11/h5-9H,3-4H2,1-2H3
    • InChI Key： VCJAUIYSQAXNGB-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C#N)(C1C=CC=CC=1)CC)=O

Computed Properties

  • Exact Mass: 217.11000
  • Monoisotopic Mass: 217.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.1A^2

Experimental Properties

  • Color/Form: Yellowish oily
  • Density: 1.050-1.070
  • Boiling Point: 326.6 °C at 760 mmHg
  • Flash Point: 153.6 °C
  • Refractive Index: 1.506
  • PSA: 50.09000
  • LogP: 2.42108

Ethyl Cyanoethylphenylacetate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl Cyanoethylphenylacetate Pricemore >>

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Ethyl Cyanoethylphenylacetate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:718-71-8)Ethylphenylcyano-acetic acid ethyl ester
Order Number:sfd20889
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:718-71-8)Ethylphenylcyano-acetic acid ethyl ester
sfd20889
Purity:99.9%
Quantity:200kg
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